Cas no 156274-31-6 (Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate)

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate is a brominated thiophene derivative with a carboxylate ester and an amino functional group, making it a versatile intermediate in organic synthesis. Its structure combines electron-rich (amino) and electron-deficient (bromophenyl) moieties, enabling applications in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent offers a reactive site for further cross-coupling reactions, such as Suzuki or Heck couplings, while the ester group allows for hydrolysis or transesterification. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in heterocyclic and medicinal chemistry research. Its purity and consistent performance are critical for reproducible synthetic outcomes.

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate structure

156274-31-6 structure

Product Name:Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate

CAS No:156274-31-6

MF:C₁₂H₁₀BrNO₂S

MW:312.182301044464

MDL:MFCD03407984

CID:1069561

PubChem ID:2759743

Update Time:2025-06-09

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate
- METHYL 3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
- BUTTPARK 46\15-18
- 3-Amino-4-(4-bromo-phenyl)-thiophene-2-carboxylic acid methyl ester
- CS-0320878
- 156274-31-6
- MFCD03407984
- SCHEMBL14975744
- BS-5641
- STL131898
- AKOS005740282
- METHYL3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
- MDL： MFCD03407984
- Inchi： 1S/C12H10BrNO2S/c1-16-12(15)11-10(14)9(6-17-11)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
- InChI Key： VRCWDZZOUSAXIH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CSC(C(=O)OC)=C1N

Computed Properties

Exact Mass: 310.96156g/mol
Monoisotopic Mass: 310.96156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 80.6Å²

Experimental Properties

Melting Point: 120-121°C

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Pricemore >>

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